![molecular formula C13H13N3O4 B2897172 N-(isoxazol-3-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide CAS No. 1903459-29-9](/img/structure/B2897172.png)
N-(isoxazol-3-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(isoxazol-3-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide is a chemical compound that is of great interest to the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research.
Scientific Research Applications
Directed Assembly of Copper(II)-Carboxylates
Isonicotinamide, a compound structurally related to N-(isoxazol-3-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide, has been utilized as a supramolecular reagent in the synthesis of Cu(II) complexes, demonstrating its role in directing the assembly of inorganic-organic hybrid materials into infinite 1-D chains. This application highlights the potential of using such compounds in the development of coordination polymers with defined supramolecular architectures (Aakeröy et al., 2003).
AMPA Receptor Potentiation
Another study identified a tetrahydrofuran ether class of compounds, closely related to this compound, as highly potent potentiators of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor. These findings underscore the therapeutic potential of such compounds in attenuating cognitive deficits, particularly in the context of schizophrenia (Shaffer et al., 2015).
Antimicrobial Activity
A series of N-(2-(2-hydroxyphenyl)-4-oxothiazolidin-3-yl) isonicotinamide derivatives, which share functional similarities with the target compound, demonstrated good antibacterial activity against Staphylococcus aureus and Escherichia coli. This study reveals the antimicrobial potential of compounds within this chemical family (Ramachandran, 2017).
Xanthine Oxidase Inhibition
Research into N-phenylisonicotinamide derivatives, related to the target compound, has identified them as novel xanthine oxidase inhibitors. This suggests potential applications in the treatment of conditions associated with elevated levels of xanthine oxidase, such as gout or certain cardiovascular diseases (Zhang et al., 2019).
Isoxazolidine Synthesis
A study on the synthesis of isoxazolidines, employing methods that could potentially involve compounds similar to this compound, highlights the importance of such compounds in organic synthesis and drug discovery. This work presents a new route to methyleneoxy-substituted isoxazolidines, showcasing the versatility of these compounds in synthesizing complex molecular architectures (Karyakarte et al., 2012).
properties
IUPAC Name |
N-(1,2-oxazol-3-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O4/c17-13(15-11-3-6-19-16-11)9-1-4-14-12(7-9)20-10-2-5-18-8-10/h1,3-4,6-7,10H,2,5,8H2,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNTSUKUCUHHTBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1OC2=NC=CC(=C2)C(=O)NC3=NOC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.